Cas no 2680802-29-1 (tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate)
tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680802-29-1
- EN300-28297003
- tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate
-
- Inchi: 1S/C15H18BrNO3/c1-15(2,3)20-14(19)17-11-8-7-9-10(13(11)16)5-4-6-12(9)18/h7-8H,4-6H2,1-3H3,(H,17,19)
- InChI Key: JEUUXTZTWBNCIA-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC2C(CCCC=21)=O)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 339.04701g/mol
- Monoisotopic Mass: 339.04701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 55.4Ų
tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28297003-1g |
tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate |
2680802-29-1 | 1g |
$1086.0 | 2023-09-07 | ||
| Enamine | EN300-28297003-5g |
tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate |
2680802-29-1 | 5g |
$3147.0 | 2023-09-07 | ||
| Enamine | EN300-28297003-10g |
tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate |
2680802-29-1 | 10g |
$4667.0 | 2023-09-07 | ||
| Enamine | EN300-28297003-0.05g |
tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate |
2680802-29-1 | 95.0% | 0.05g |
$912.0 | 2025-03-19 | |
| Enamine | EN300-28297003-0.1g |
tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate |
2680802-29-1 | 95.0% | 0.1g |
$956.0 | 2025-03-19 | |
| Enamine | EN300-28297003-0.25g |
tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate |
2680802-29-1 | 95.0% | 0.25g |
$999.0 | 2025-03-19 | |
| Enamine | EN300-28297003-0.5g |
tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate |
2680802-29-1 | 95.0% | 0.5g |
$1043.0 | 2025-03-19 | |
| Enamine | EN300-28297003-1.0g |
tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate |
2680802-29-1 | 95.0% | 1.0g |
$1086.0 | 2025-03-19 | |
| Enamine | EN300-28297003-2.5g |
tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate |
2680802-29-1 | 95.0% | 2.5g |
$2127.0 | 2025-03-19 | |
| Enamine | EN300-28297003-5.0g |
tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate |
2680802-29-1 | 95.0% | 5.0g |
$3147.0 | 2025-03-19 |
tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate
Comprehensive Overview of tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate (CAS No. 2680802-29-1)
The compound tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate (CAS No. 2680802-29-1) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a brominated tetrahydronaphthalene core, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its role in developing novel therapeutic agents, particularly in the fields of oncology and neurology.
One of the key features of tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate is its versatility in organic synthesis. The presence of the bromo substituent allows for further functionalization through cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern drug discovery. Additionally, the tert-butyl carbamate (Boc) group serves as a protective moiety for amines, enabling selective reactions in multi-step syntheses. This dual functionality positions the compound as a critical building block for high-value pharmaceuticals and biologically active molecules.
In recent years, the demand for custom synthetic intermediates like CAS No. 2680802-29-1 has surged, driven by advancements in precision medicine and targeted drug delivery. The compound’s tetrahydronaphthalene scaffold is particularly relevant in the design of kinase inhibitors and GPCR modulators, which are hot topics in drug development forums. Researchers frequently search for efficient synthetic routes and scalable production methods for such intermediates, reflecting the growing emphasis on cost-effective and sustainable chemistry.
Another area of interest is the compound’s potential application in fluorescence labeling and probe development. The bromine atom can be replaced with fluorescent tags or other imaging agents, making it useful in bioimaging and diagnostic assays. This aligns with the broader trend of integrating chemical biology tools into drug discovery pipelines, a topic frequently discussed in academic and industrial circles.
From a technical standpoint, the synthesis of tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate involves careful optimization of reaction conditions to ensure high yield and purity. Key challenges include controlling the regioselectivity of bromination and maintaining the stability of the Boc group under varying pH conditions. These aspects are critical for researchers who seek reproducible protocols and analytical validation data, which are often highlighted in peer-reviewed journals and patent literature.
The compound’s relevance extends to academic research as well, where it is used to teach advanced concepts in organic synthesis and retrosynthetic analysis. Its modular structure allows students to explore protective group strategies and catalytic transformations, making it a valuable educational tool. This dual role as a research and teaching aid further enhances its appeal in the scientific community.
In summary, tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate (CAS No. 2680802-29-1) is a multifaceted compound with broad applications in drug discovery, chemical biology, and education. Its unique structural attributes and functional versatility make it a subject of ongoing interest, particularly in the context of innovative therapeutics and sustainable synthesis. As research continues to evolve, this compound is likely to remain a focal point for scientists exploring the frontiers of organic chemistry and pharmaceutical development.
2680802-29-1 (tert-butyl N-(1-bromo-5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)